Anisomycin Anisomycin Anisomycin(cas 22862-76-6) is a pyrrolidine antibiotic produced by Streptomyces griseolus, acts as an anti-fungal antibiotic which inhibits Protein Synthesis, also is a potent activator of SAPKs/JNKs. Anisomycin inhibits EAC cell proliferation in concentration-dependent manner. Anisomycin (3 μM) decreases protein synthesis in MDA16 and MDA-MB-468 cells, and reduces colony formation by MDA-MB-468 cells. Anisomycin causes an increase in the number of apoptotic cells in MDA-MB-468 cultures, but not in MDA16 cultures. Anisomycin actives JNK phosphorylation in MDA-MB-468 cells. 
Brand Name: Vulcanchem
CAS No.: 22862-76-6
Catalog No.: VC007929
InChI: InChI=1S/C14H19NO4/c1-9(16)19-14-12(15-8-13(14)17)7-10-3-5-11(18-2)6-4-10/h3-6,12-15,17H,7-8H2,1-2H3/t12-,13+,14+/m1/s1
SMILES: CC(=O)OC1C(CNC1CC2=CC=C(C=C2)OC)O
Molecular Formula: C₁₄H₁₉NO₄
Molecular Weight: 265.3

Anisomycin

* For research use only. Not for human or veterinary use.

CAS No.: 22862-76-6

Inhibitors

Catalog No.: VC007929

Molecular Formula: C₁₄H₁₉NO₄

Molecular Weight: 265.3

Anisomycin - 22862-76-6

CAS No. 22862-76-6
Product Name Anisomycin
Molecular Formula C₁₄H₁₉NO₄
Molecular Weight 265.3
InChI InChI=1S/C14H19NO4/c1-9(16)19-14-12(15-8-13(14)17)7-10-3-5-11(18-2)6-4-10/h3-6,12-15,17H,7-8H2,1-2H3/t12-,13+,14+/m1/s1
InChIKey YKJYKKNCCRKFSL-RDBSUJKOSA-N
SMILES CC(=O)OC1C(CNC1CC2=CC=C(C=C2)OC)O
Appearance White solid
Description Anisomycin(cas 22862-76-6) is a pyrrolidine antibiotic produced by Streptomyces griseolus, acts as an anti-fungal antibiotic which inhibits Protein Synthesis, also is a potent activator of SAPKs/JNKs. Anisomycin inhibits EAC cell proliferation in concentration-dependent manner. Anisomycin (3 μM) decreases protein synthesis in MDA16 and MDA-MB-468 cells, and reduces colony formation by MDA-MB-468 cells. Anisomycin causes an increase in the number of apoptotic cells in MDA-MB-468 cultures, but not in MDA16 cultures. Anisomycin actives JNK phosphorylation in MDA-MB-468 cells. 
References 1: GONZALEZ CONSTANDSE R. [Anisomycin in intestinal amebiasis; study of 30 clinical cases]. Prensa Med Mex. 1956 Sep-Dec;21(7-10):114-5. Spanish. PubMed PMID: 13408199. 2: GARDOCKI JF, TIMMENS EK, WILSON LB, SODERGREN JO, HETTINGER BR, P/'AN SY. Acute and chronic toxicity of anisomycin in experimental animals. Antibiot Chemother (Northfield). 1955 Sep;5(9):490-5. PubMed PMID: 24543705. 3: LYNCH JE, HOLLEY EC, SALMIRS AM. Effect of anisomycin on the growth of Trichomonas vaginalis. Antibiot Chemother (Northfield). 1955 May;5(5):300-4. English, German. PubMed PMID: 24543480. 4: LYNCH JE, ENGLISH AR, MORRISON J, MAVEN I. Protective action of anisomycin in mice infected with Trichomonas foetus. Antibiot Chemother (Northfield). 1954 Aug;4(8):899-904. PubMed PMID: 24543217. 5: LYNCH JE, ENGLISH AR, BAUCK H, DELIGIANIS H. Studies on the in vitro activity of anisomycin. Antibiot Chemother (Northfield). 1954 Aug;4(8):844-8. PubMed PMID: 24543208.